Cas no 52797-55-4 (Benzenethiol, 2-[(phenylmethyl)amino]-)
52797-55-4 structure
Product Name:Benzenethiol, 2-[(phenylmethyl)amino]-
CAS No:52797-55-4
MF:C13H13NS
MW:215.31402182579
CID:358773
PubChem ID:11252898
Update Time:2025-04-19
Benzenethiol, 2-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 2-[(phenylmethyl)amino]-
- 2-(benzylamino)benzenethiol
- 52797-55-4
- DTXSID20460182
- SCHEMBL7002244
-
- Inchi: 1S/C13H13NS/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-9,14-15H,10H2
- InChI Key: FCGFVJCYIBUCCF-UHFFFAOYSA-N
- SMILES: SC1C=CC=CC=1NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 215.07699
- Monoisotopic Mass: 215.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 12.03
Benzenethiol, 2-[(phenylmethyl)amino]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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